![molecular formula C12H14ClNO3 B4088799 5-[(2-chlorophenyl)amino]-2-methyl-5-oxopentanoic acid](/img/structure/B4088799.png)
5-[(2-chlorophenyl)amino]-2-methyl-5-oxopentanoic acid
Overview
Description
5-[(2-chlorophenyl)amino]-2-methyl-5-oxopentanoic acid, also known as CP-945,598, is a chemical compound that has been studied for its potential use in pharmaceuticals. This compound is a selective antagonist of the cannabinoid receptor CB2, which is involved in regulating immune responses and inflammation. In
Mechanism of Action
5-[(2-chlorophenyl)amino]-2-methyl-5-oxopentanoic acid is a selective antagonist of the CB2 receptor, which is primarily expressed on immune cells such as macrophages and T cells. When the CB2 receptor is activated by endocannabinoids or other ligands, it can modulate immune responses and inflammation. By blocking the CB2 receptor, this compound can reduce inflammation and potentially alleviate symptoms of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory effects in various animal models. For example, it has been shown to reduce inflammation in a mouse model of colitis by decreasing the production of pro-inflammatory cytokines such as TNF-α and IL-6 (Gonsiorek et al., 2007). It has also been shown to reduce pain and joint damage in a rat model of osteoarthritis (Burston et al., 2013).
Advantages and Limitations for Lab Experiments
One advantage of using 5-[(2-chlorophenyl)amino]-2-methyl-5-oxopentanoic acid in lab experiments is its selectivity for the CB2 receptor, which allows for more specific targeting of immune cells involved in inflammation. However, one limitation is that the CB2 receptor is also expressed on other cell types, such as neurons, and blocking this receptor could potentially have unintended effects.
Future Directions
There are several potential future directions for research on 5-[(2-chlorophenyl)amino]-2-methyl-5-oxopentanoic acid. One area of interest is its potential use in treating inflammatory bowel disease, such as Crohn's disease and ulcerative colitis. Another area of interest is its potential use in treating neuropathic pain, which is often difficult to manage with current therapies. Additionally, further studies could explore the safety and efficacy of this compound in humans, as well as its potential use in combination with other therapies.
Scientific Research Applications
5-[(2-chlorophenyl)amino]-2-methyl-5-oxopentanoic acid has been studied for its potential use in treating various diseases that involve inflammation. For example, it has been shown to have anti-inflammatory effects in a mouse model of colitis (Gonsiorek et al., 2007). It has also been studied for its potential use in treating neuropathic pain (Rahn et al., 2014) and osteoarthritis (Burston et al., 2013).
properties
IUPAC Name |
5-(2-chloroanilino)-2-methyl-5-oxopentanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO3/c1-8(12(16)17)6-7-11(15)14-10-5-3-2-4-9(10)13/h2-5,8H,6-7H2,1H3,(H,14,15)(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVVKUGVLBJILAR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC(=O)NC1=CC=CC=C1Cl)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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